Tert-butyl N-[[(1S,4S,5S)-5-amino-2-oxabicyclo[2.2.1]heptan-1-yl]methyl]carbamate

• IUPAC Name: tert-butyl N-[[(1S,4S,5S)-5-amino-2-oxabicyclo[2.2.1]heptan-1-yl]methyl]carbamate
• InChI: InChI=1S/C12H22N2O3/c1-11(2,3)17-10(15)14-7-12-4-8(6-16-12)9(13)5-12/h8-9H,4-7,13H2,1-3H3,(H,14,15)/t8-,9+,12+/m1/s1
• InChI Key: MCFHFCAXRNOVIX-PTRXPTGYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC12CC(CO1)C(C2)N
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@@]12C[C@H](CO1)[C@H](C2)N
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

The compound tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate is similar in structure. It has a molecular formula of C14H27N3O3, an average mass of 285.383 Da, and a monoisotopic mass of 285.205231 Da.

Synthesis Analysis

(1S,4S)-(-)-2-Boc-2,5-diazabicyclo[2.2.1]heptane may be used in the preparation of 2-boc-5-(4-nitrophenyl)-2,5-diaza-bicyclo[2.2.1]heptane by reacting with p-nitrobenzene.

Molecular Structure Analysis

The molecular structure of the related compound tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate consists of 14 carbon atoms, 27 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms.

Chemical Reactions Analysis

The compound (1S,4S)-(-)-2-Boc-2,5-diazabicyclo[2.2.1]heptane may be used in the preparation of 2-boc-5-(4-nitrophenyl)-2,5-diaza-bicyclo[2.2.1]heptane by reacting with p-nitrobenzene.

Physical And Chemical Properties Analysis

The related compound tert-butyl (1S,4S)-5-(chlorocarbonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate has a molecular formula of C11H17ClN2O3.

Scientific Research Applications

Human Gallbladder Morphology and Ethers

Research on methyl tert-butyl ether (MTBE), a compound with structural similarities to the requested chemical, has been conducted to assess its effect on human gallbladder morphology following gallstone dissolution treatments. The study by vanSonnenberg et al. (1991) observed the safety of MTBE perfusion in the human gallbladder, noting only mild acute changes that may be a transient and reversible phenomenon, supporting its application in gallstone dissolution without significant adverse effects on gallbladder morphology (vanSonnenberg, E., Zakko, S., Hofmann, A., D’Agostino, H., Jinich, H., Hoyt, D., ... Moossa, A. (1991)).

Occupational Exposure to Ethers

Another study focused on occupational exposure to MTBE at an oil refinery, highlighting the methodological approach to measure exposure levels to MTBE and providing insights into occupational health and safety considerations for workers exposed to ether compounds. Perbellini et al. (2003) measured the occupational exposure of refinery workers to MTBE, offering a framework for understanding exposure risks and methods for monitoring workplace safety (Perbellini, L., Pasini, F., Prigioni, P., & Rosina, A. (2003)).

Ethers in Environmental and Biological Monitoring

The application of ethers in environmental contexts and their potential impacts on human health have also been studied. For example, a biomonitoring study by Saarinen et al. (1998) on exposure to MTBE and methyl tert-amyl ether (MTAE) from gasoline during tank lorry loading provides valuable information on environmental exposure to ethers and its measurement through biological monitoring. This research contributes to understanding the environmental presence of ethers and their metabolites, indicating the broader context of ether application and monitoring in environmental health science (Saarinen, L., Hakkola, M., Pekari, K., Lappalainen, K., & Aitio, A. (1998)).